Cas no 78919-26-3 (3β-Ursodeoxycholic acid)
3β-Ursodeoxycholic acid Chemical and Physical Properties
Names and Identifiers
-
- Cholan-24-oic acid,3,7-dihydroxy-, (3b,5b,7b)-
- 3β-Ursodeoxycholic Acid
- (3β,5β,7β)-3,7-Dihydroxycholan-24-oic acid
- 3β-Ursodeoxycholic A
- cenodeoxycholate
- Chenodeoxycholate sodium salt
- chenodeoxycholic acid sodium salt
- Chenodeoxycholic Saeure
- chenodesoxycholate de sodium
- ChenodiolChenodesoxycholic acid
- sodium chenodeoxycholate
- sodium chenodexoycholate
- sodium sat of chenodeoxycholic acid
- sodiumchenodesoxycholate
- Ursodeoxycholic acid EP Impurity H
- AKOS037652807
- DTXSID901318875
- A-Ursodeoxycholic Acid
- CS-0062365
- C17662
- ISO-URSODEOXYCHOLIC ACID
- F82242
- 3b,7b-Dihydroxy-5b-cholan-24-oate
- 3beta-Ursodeoxycholic Acid
- 78919-26-3
- CHOLAN-24-OIC ACID, 3,7-DIHYDROXY-, (3.BETA.,5.BETA.,7.BETA.)-
- MFCD25563270
- 3b-Ursodeoxycholate
- 3b,7b-Dihydroxy-5b-cholanic acid
- 3
- 3.BETA.,7.BETA.-DIHYDROXY-5.BETA.-CHOLANIC ACID
- 3.BETA.,7.BETA.-DIHYDROXY-5.BETA.-CHOLANOIC ACID
- 3beta,7beta-Dihydroxy-5beta-cholanoic acid
- CHEBI:43419
- Cholan-24-oic acid, 3,7-dihydroxy-, (3beta,5beta,7beta)-
- CHEMBL1233687
- Q27104506
- 2R6LC4J3N9
- SCHEMBL209535
- HY-113478
- (3beta,5beta,7alpha,14beta,17alpha)-3,7-dihydroxycholan-24-oic acid
- 3.BETA.,7.BETA.-DIHYDROXY-5.BETA.-CHOLAN-24-OIC ACID
- 3b,7b-dihydroxy-5b-cholan-24-oic acid
- 3b,7b-Dihydroxy-5b-cholanoic acid
- ES-2583
- (3beta,5beta,7beta)-3,7-dihydroxycholan-24-oic acid
- 3 beta -Ursodeoxycholic Acid
- URSODEOXYCHOLIC ACID IMPURITY H [EP IMPURITY]
- 3b-Ursodeoxycholic acid
- UNII-2R6LC4J3N9
- Isoursodeoxycholic acid
- 3.BETA.-URSODEOXYCHOLIC ACID
- 3beta-Usrodeoxycholic Acid
- LMST04010035
- 3beta,7beta-Dihydroxy-5beta-cholan-24-oic Acid
- NS00116036
- 3b,7b-Dihydroxy-5b-cholanate
- (4R)-4-[(3S,5S,7S,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- 3b,7b-Dihydroxy-5b-cholanoate
- (3β,5β,7β)-3,7-Dihydroxycholan-24-oic acid (ACI)
- 3β,7β-Dihydroxy-5β-cholan-24-oic acid
- 3β,7β-Dihydroxy-5β-cholanic acid
- 3β,7β-Dihydroxy-5β-cholanoic acid
- IUDCA
- URSODEOXYCHOLIC ACID IMPURITY H (EP IMPURITY)
- 3BETA,7BETA-DIHYDROXY-5BETA-CHOLANIC ACID
- DB-214911
- IU5
- 3-Beta-Ursodeoxycholic Acid
- beta-UDCA
- 3,7-Dihydroxycholan-24-oic acid
- 3β-Ursodeoxycholic acid
-
- MDL: MFCD25563270
- Inchi: 1S/C24H40O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,16+,17-,18+,19+,20+,22+,23+,24-/m1/s1
- InChI Key: RUDATBOHQWOJDD-DNMBCGTGSA-N
- SMILES: C[C@@]12[C@@H]([C@H](C)CCC(=O)O)CC[C@H]1[C@@H]1[C@@H](O)C[C@@H]3C[C@H](CC[C@]3(C)[C@H]1CC2)O
Computed Properties
- Exact Mass: 392.29266
- Monoisotopic Mass: 392.29266
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 605
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8
- XLogP3: 4.9
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 184 - 186°C
- Boiling Point: 547.1±25.0 °C at 760 mmHg
- Flash Point: 298.8±19.7 °C
- Refractive Index: 1.543
- Solubility: Methanol (Slightly), Water (Slightly, Heated)
- PSA: 77.76000
- LogP: 4.47790
- Vapor Pressure: 0.0±3.3 mmHg at 25°C
3β-Ursodeoxycholic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Refrigerator
3β-Ursodeoxycholic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-113478-10mM*1mLinDMSO |
3β-Ursodeoxycholic acid |
78919-26-3 | 99.88% | 10mM*1mLinDMSO |
¥1100 | 2023-07-26 | |
| MedChemExpress | HY-113478-5mg |
3β-Ursodeoxycholic acid |
78919-26-3 | 99.88% | 5mg |
¥1000 | 2025-04-16 | |
| MedChemExpress | HY-113478-10mg |
3β-Ursodeoxycholic acid |
78919-26-3 | 99.88% | 10mg |
¥1700 | 2025-04-16 | |
| MedChemExpress | HY-113478-25mg |
3β-Ursodeoxycholic acid |
78919-26-3 | 99.88% | 25mg |
¥3500 | 2025-04-16 | |
| TRC | U850005-10mg |
3b-Ursodeoxycholic Acid |
78919-26-3 | 10mg |
$ 238.00 | 2023-09-05 | ||
| TRC | U850005-25mg |
3b-Ursodeoxycholic Acid |
78919-26-3 | 25mg |
$ 425.00 | 2023-09-05 | ||
| TRC | U850005-50mg |
3b-Ursodeoxycholic Acid |
78919-26-3 | 50mg |
$ 782.00 | 2023-09-05 | ||
| TRC | U850005-100mg |
3b-Ursodeoxycholic Acid |
78919-26-3 | 100mg |
$1414.00 | 2023-05-17 | ||
| TRC | U850005-250mg |
3b-Ursodeoxycholic Acid |
78919-26-3 | 250mg |
$2583.00 | 2023-05-17 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | U923726-5mg |
3β-Ursodeoxycholic Acid |
78919-26-3 | 98% | 5mg |
¥968.00 | 2022-10-10 |
3β-Ursodeoxycholic acid Production Method
Production Method 1
1.2 Reagents: Sodium hydroxide Solvents: Water ; rt
Production Method 2
3β-Ursodeoxycholic acid Raw materials
3β-Ursodeoxycholic acid Preparation Products
3β-Ursodeoxycholic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
Additional information on 3β-Ursodeoxycholic acid
Professional Introduction to 3β-Ursodeoxycholic Acid (CAS No. 78919-26-3)
3β-Ursodeoxycholic acid, chemically designated as 3β-hydroxy-7α,12α-dihydroxy-5β-cholan-24-oic acid, is a significant bile acid derivative with a rich history in pharmaceutical and biochemical research. Its molecular structure, characterized by a hydroxyl group at the 3β-position and two hydroxyl groups at the 7α and 12α positions, contributes to its unique physicochemical properties and biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 78919-26-3, has garnered considerable attention due to its therapeutic potential and mechanistic insights into various physiological and pathological processes.
The pharmacological significance of 3β-Ursodeoxycholic acid stems from its ability to modulate multiple biological pathways, making it a cornerstone in the treatment of cholestatic liver diseases. Its primary therapeutic applications include the management of primary biliary cholangitis (PBC), primary sclerosing cholangitis (PSC), and gallstone disease. The compound’s ability to act as an antagonist for the farnesoid X receptor (FXR) and the vitamin D receptor (VDR) is central to its therapeutic effects. By binding to these nuclear receptors, 3β-Ursodeoxycholic acid influences the transcription of genes involved in cholesterol metabolism, bile acid synthesis, and inflammation.
Recent advancements in the field have highlighted the multifaceted roles of 3β-Ursodeoxycholic acid beyond its traditional applications. Studies have demonstrated its potential in managing metabolic syndrome and non-alcoholic fatty liver disease (NAFLD). The anti-inflammatory properties of this bile acid derivative have been extensively explored, particularly in reducing liver inflammation associated with chronic liver diseases. Moreover, emerging research suggests that 3β-Ursodeoxycholic acid may have neuroprotective effects, making it a candidate for investigating potential treatments for neurodegenerative disorders such as Alzheimer’s disease.
The synthesis and structural modifications of 3β-Ursodeoxycholic acid have been subjects of intense research. Chemists have developed novel synthetic pathways to enhance yield and purity while reducing environmental impact. Structural analogs of this compound have been synthesized to explore new pharmacophores that could improve therapeutic efficacy or reduce side effects. For instance, modifications at the 7α or 12α positions have yielded derivatives with enhanced solubility or altered receptor binding affinities.
In clinical trials, 3β-Ursodeoxycholic acid has shown remarkable efficacy in improving liver function tests and reducing symptoms in patients with cholestatic liver diseases. Its ability to chelate copper has also been exploited in treating Wilson’s disease, a rare genetic disorder characterized by copper accumulation in the liver. The compound’s safety profile has been well-established over decades of clinical use, making it a preferred choice for long-term therapy.
The role of 3β-Ursodeoxycholic acid in modulating gut microbiota has recently gained traction as a potential strategy for improving metabolic health. Bile acids are known to influence gut microbiome composition and function, and studies suggest that 3β-Ursodeoxycholic acid can selectively modulate microbial populations, leading to improved gut barrier function and reduced inflammation. This finding opens new avenues for treating conditions such as inflammatory bowel disease (IBD) and metabolic syndrome.
From a biochemical perspective, 3β-Ursodeoxycholic acid plays a crucial role in cholesterol homeostasis. It promotes cholesterol efflux from hepatocytes into bile, thereby reducing liver cholesterol accumulation. This mechanism is particularly relevant in conditions like NAFLD, where excessive fat accumulation in the liver is a hallmark feature. Additionally, 3β-Ursodeoxycholic acid can inhibit cholesterol synthesis by downregulating key enzymes involved in this pathway.
The pharmacokinetics of 3β-Ursodeoxycholic acid have been extensively studied to optimize therapeutic dosing regimens. The compound undergoes enterohepatic recirculation, meaning it is reabsorbed from the intestine after being excreted in bile. This recycling mechanism ensures prolonged exposure to target tissues but also poses challenges for drug delivery systems designed for sustained release.
In conclusion, 3β-Ursodeoxycholic acid (CAS No. 78919-26-3) is a versatile bile acid derivative with broad therapeutic applications. Its ability to modulate nuclear receptors like FXR and VDR underpins its efficacy in treating cholestatic liver diseases while also offering potential benefits in managing metabolic syndrome and neurodegenerative disorders. Ongoing research continues to uncover new mechanisms of action and applications for this compound, solidifying its status as a cornerstone of modern hepatology and gastroenterology.
78919-26-3 (3β-Ursodeoxycholic acid) Related Products
- 122018-96-6(Cholan-24-oic acid, 3,7-dihydroxy-, (3alpha,5beta,7beta)-, mixt. with 5-methyl-2-(1-methylethyl)cyclohexanol)
- 15357-34-3(Cholan-24-oic acid,3,7-dihydroxy-, (3a,5a,7a)-)
- 459789-99-2(Obeticholic acid)
- 112076-61-6(Deoxycholic acid-d)
- 102043-85-6(Cholane-24-carboxylicacid, 3,7,12-trihydroxy-, (3a,5b,7b,12a)- (9CI))
- 116380-66-6(Cholic Acid-d4)
- 115349-14-9(Cholan-24-oic acid,3,12-dihydroxy-, (3a,5b,12a)-, homopolymer)
- 102044-28-0(Cholane-24-carboxylicacid, 3,7-dihydroxy-, (3a,5b,7b)- (9CI))
- 109582-23-2(Cholan-24-oic acid,3,12-dihydroxy-7-methyl-, (3a,5b,12a)- (9CI))
- 1912-55-6(Allodeoxycholic Acid)